N-Desmethyl L-Ergothioneine-d6 Methyl Ester
N-Desmethyl L-Ergothioneine-d6 Methyl Ester
Brand Name:
Vulcanchem
CAS No.:
1795785-97-5
VCID:
VC0132562
InChI:
InChI=1S/C9H15N3O2S/c1-12(2)7(8(13)14-3)4-6-5-10-9(15)11-6/h5,7H,4H2,1-3H3,(H2,10,11,15)/t7-/m0/s1/i1D3,2D3
SMILES:
CN(C)C(CC1=CNC(=S)N1)C(=O)OC
Molecular Formula:
C9H15N3O2S
Molecular Weight:
235.335
N-Desmethyl L-Ergothioneine-d6 Methyl Ester
CAS No.: 1795785-97-5
Reference Standards
VCID: VC0132562
Molecular Formula: C9H15N3O2S
Molecular Weight: 235.335
| CAS No. | 1795785-97-5 |
|---|---|
| Product Name | N-Desmethyl L-Ergothioneine-d6 Methyl Ester |
| Molecular Formula | C9H15N3O2S |
| Molecular Weight | 235.335 |
| IUPAC Name | methyl (2S)-2-[bis(trideuteriomethyl)amino]-3-(2-sulfanylidene-1,3-dihydroimidazol-4-yl)propanoate |
| Standard InChI | InChI=1S/C9H15N3O2S/c1-12(2)7(8(13)14-3)4-6-5-10-9(15)11-6/h5,7H,4H2,1-3H3,(H2,10,11,15)/t7-/m0/s1/i1D3,2D3 |
| Standard InChIKey | RRTOEEXBIOEGRQ-HRHRGYCUSA-N |
| SMILES | CN(C)C(CC1=CNC(=S)N1)C(=O)OC |
| Synonyms | (S)-α-(Dimethylamino)-2,3-dihydro-2-thioxo-1H-imidazole-4-propanoic-d6 Acid Methyl Ester; N,N-Dimethyl-2-mercapto-L-histidine-d6 Methyl Ester; |
| PubChem Compound | 71315757 |
| Last Modified | Nov 11 2021 |
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